Cas no 1694167-35-5 (2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid
• CAS No: 1694167-35-5
• MF: C₁₉H₂₀BrNO₄
• MW: 406.270404815674
• CID: 5809875
• PubChem ID: 103665962
• Update Time: 2025-08-05

2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid
• 2-{[(benzyloxy)carbonyl](propan-2-yl)amino}-2-(4-bromophenyl)acetic acid
• 1694167-35-5
• EN300-12412867

• Inchi： 1S/C19H20BrNO4/c1-13(2)21(19(24)25-12-14-6-4-3-5-7-14)17(18(22)23)15-8-10-16(20)11-9-15/h3-11,13,17H,12H2,1-2H3,(H,22,23)
• InChI Key： NRFGEGKJIOMBEG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 405.05757g/mol
• Monoisotopic Mass: 405.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid

Compound CAS No. 1694167-35-5: 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic Acid

The compound CAS No. 1694167-35-5, also known as 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and drug discovery.

The molecular structure of this compound is characterized by a central acetic acid backbone, which is substituted at the alpha position by a 4-bromophenyl group and a (benzyloxy)carbonyl(propan-2-yl)amino group. The presence of these substituents introduces steric and electronic effects that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such structural modifications in enhancing drug bioavailability and reducing off-target effects.

One of the key areas of research involving this compound is its potential application as a lead molecule in the development of novel therapeutic agents. For instance, the bromophenyl moiety is known to contribute to various pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial effects. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various biological targets, such as enzymes and receptors, providing valuable insights into its mechanism of action.

Moreover, the (benzyloxy)carbonyl(propan-2-yl)amino group in the molecule introduces additional functional diversity. This group can act as a bioisostere or a prodrug moiety, potentially enhancing the compound's stability and solubility. Recent studies have demonstrated that such modifications can significantly improve the pharmacokinetic profile of drugs, making them more suitable for clinical applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The synthesis route typically involves the preparation of intermediate compounds that are subsequently coupled to form the final product. Researchers have optimized these synthetic pathways to achieve higher yields and better purity levels, ensuring that the compound is suitable for biological testing.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has shown moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity in vitro, suggesting its potential safety profile for further development.

Given its structural complexity and biological activity, this compound serves as a valuable tool for exploring novel therapeutic strategies. Researchers are currently investigating its potential application in treating conditions such as cancer, inflammation, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through preclinical and clinical stages.

In conclusion, CAS No. 1694167-35-5, or 2-{(benzyloxy)carbonyl(propan-2-yl)amino}-2-(4-bromophenyl)acetic acid, represents an exciting advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development efforts. As research continues to uncover its full potential, this compound holds great promise for contributing to the advancement of personalized medicine and improving patient outcomes.